Cas no 2083623-79-2 ((2S)-2,3-dimethylbutan-1-amine)

• Product Name: (2S)-2,3-dimethylbutan-1-amine
• CAS No: 2083623-79-2
• MF: C₆H₁₅N
• MW: 101.190001726151
• CID: 5836345
• PubChem ID: 28292365
• Update Time: 2025-05-25

(2S)-2,3-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2083623-79-2
• SCHEMBL6018033
• EN300-6506824
• (2S)-2,3-dimethylbutan-1-amine

• Inchi： 1S/C6H15N/c1-5(2)6(3)4-7/h5-6H,4,7H2,1-3H3/t6-/m1/s1
• InChI Key： GBMSZXWHMSSBGP-ZCFIWIBFSA-N
• SMILES： NC[C@@H](C)C(C)C

Computed Properties

• Exact Mass: 101.120449483g/mol
• Monoisotopic Mass: 101.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2S)-2,3-dimethylbutan-1-amine

Chemical Profile of (2S)-2,3-dimethylbutan-1-amine (CAS No. 2083623-79-2)

CAS No. 2083623-79-2, identified chemically as (2S)-2,3-dimethylbutan-1-amine, represents a significant compound in the realm of pharmaceutical and biochemical research. This enantiomerically pure amine has garnered attention due to its unique structural properties and potential applications in drug development. The stereochemistry at the second carbon atom, characterized by the (S) configuration, plays a crucial role in determining its biological activity, making it a subject of intense study among medicinal chemists.

The molecular structure of (2S)-2,3-dimethylbutan-1-amine consists of a four-carbon chain with two methyl groups attached to the second and third carbons, respectively. This configuration imparts steric hindrance and influences the compound's interactions with biological targets. The primary amine group at the terminal carbon provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, advancements in chiral chemistry have highlighted the importance of enantiopure compounds in pharmaceuticals. (2S)-2,3-dimethylbutan-1-amine serves as a valuable building block in the synthesis of chiral drugs, where the stereochemistry of a molecule can significantly impact its efficacy and safety. For instance, studies have demonstrated that enantiomerically pure amines can exhibit distinct pharmacokinetic profiles compared to their racemic counterparts, offering new opportunities for optimizing therapeutic agents.

One of the most compelling aspects of (2S)-2,3-dimethylbutan-1-amine is its utility in the development of novel bioactive molecules. Researchers have leveraged its scaffold to design and synthesize compounds with potential applications in various therapeutic areas, including central nervous system disorders and metabolic diseases. The unique steric environment provided by the (S) configuration has been found to enhance binding affinity and selectivity towards specific biological receptors.

The synthesis of (2S)-2,3-dimethylbutan-1-amine typically involves asymmetric hydrogenation or chiral resolution techniques to achieve high enantiomeric purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications. Recent innovations in catalytic systems have improved the efficiency and scalability of these processes, making it more feasible to produce large quantities of enantiopure amines for research and commercial purposes.

Moreover, computational modeling has played a pivotal role in understanding the behavior of (2S)-2,3-dimethylbutan-1-amine at both molecular and cellular levels. Advanced computational techniques allow researchers to predict how this compound interacts with biological targets, providing insights into its potential therapeutic effects. These simulations have been instrumental in guiding experimental design and optimizing drug candidates for clinical trials.

The pharmacological potential of (2S)-2,3-dimethylbutan-1-amine has been explored in several preclinical studies. Researchers have investigated its effects on neurotransmitter systems, particularly those involving GABA receptors and monoamine oxidase enzymes. Preliminary findings suggest that derivatives of this compound may exhibit anxiolytic and antidepressant properties, although further studies are needed to confirm these effects in humans.

Additionally, the structural motif of (2S)-2,3-dimethylbutan-1-amine has been incorporated into novel antibiotics targeting resistant bacterial strains. The steric hindrance introduced by the methyl groups disrupts bacterial cell wall synthesis or inhibits essential metabolic pathways, offering a promising strategy for combating multidrug-resistant infections. Such applications underscore the versatility of this compound as a pharmacological scaffold.

The industrial production of (2S)-2,3-dimethylbutan-1-amine is also influenced by emerging trends in green chemistry. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote environmentally responsible manufacturing practices while maintaining high standards of product quality.

In conclusion,(2S)-2,3-dimethylbutan-1-amine (CAS No. 2083623-79-2) represents a fascinating compound with diverse applications in pharmaceutical research and development. Its unique stereochemistry and structural features make it a valuable tool for designing novel bioactive molecules with potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this enantiomerically pure amine, it is poised to play an increasingly important role in shaping future advancements in medicinal chemistry.